Cas no 1805994-52-8 (3-Chloro-5-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride
• CAS No: 1805994-52-8
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• CID: 4869690
• Update Time: 2025-10-28

3-Chloro-5-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride

• Inchi： 1S/C7H2Cl2F3NO/c8-3-1-2(6(10)11)4(5(9)14)13-7(3)12/h1,6H
• InChI Key： DYHWYXLAFBKFCS-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(=O)Cl)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-5-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride

Professional Introduction to 3-Chloro-5-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride (CAS No. 1805994-52-8)

3-Chloro-5-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1805994-52-8, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of multiple fluorine atoms and a chlorinated pyridine ring, make it a valuable building block for further chemical modifications and functionalizations.

The< strong>3-Chloro-5-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride molecule exhibits a high degree of reactivity due to the electron-withdrawing nature of the fluorine substituents and the electron-deficient pyridine ring. This reactivity allows for its extensive use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The chloro and carbonyl chloride functionalities further enhance its utility as a synthetic intermediate, enabling facile introduction of various substituents through nucleophilic substitution reactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The< strong>3-Chloro-5-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride has been identified as a crucial precursor in the synthesis of small-molecule inhibitors that exhibit potent activity against a range of biological targets. For instance, studies have demonstrated its role in the development of kinase inhibitors, which are essential in treating cancers and inflammatory disorders. The fluorinated pyridine core is particularly noteworthy, as fluorine atoms can significantly influence the metabolic stability and binding affinity of drug candidates.

The incorporation of< strong>difluoromethyl groups into pharmaceutical compounds has been shown to enhance their pharmacokinetic properties. This moiety improves lipophilicity and metabolic resistance, making it an attractive feature for drug design. The< strong>3-Chloro-5-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride serves as an excellent scaffold for introducing this moiety into more complex molecules while maintaining high synthetic efficiency.

Recent advancements in computational chemistry have also highlighted the< strong>3-Chloro-5-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride as a promising candidate for virtual screening campaigns. Its structural motifs are frequently found in bioactive compounds, making it a valuable tool for identifying new lead structures. By leveraging molecular modeling techniques, researchers can predict potential interactions between this compound and biological targets, thereby accelerating the drug discovery process.

The versatility of< strong>3-Chloro-5-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride extends beyond pharmaceutical applications. It has been explored in agrochemical research as a precursor for developing novel pesticides and herbicides. The presence of multiple reactive sites allows for the creation of molecules with tailored biological activities, making it an indispensable tool in crop protection chemistry.

In conclusion, the< strong>3-Chloro-5-(difluoromethyl)-2-fluoropyridine-6-carbonyl chloride, with its CAS number 1805994-52-8, represents a cornerstone in modern synthetic chemistry. Its unique structural features and high reactivity make it an invaluable intermediate for constructing biologically active molecules across various sectors, including pharmaceuticals and agrochemicals. As research continues to evolve, this compound is poised to play an even more significant role in the development of next-generation therapeutics and crop protection agents.